3-amino-6-(3-methoxyphenyl)-2-sulfanylthieno[3,2-d]pyrimidin-4(3H)-one

• Molecular Formula: C13H11N3O2S2
• Molecular Weight: 305.4 g/mol
• IUPAC Name: 3-amino-6-(3-methoxyphenyl)-2-sulfanylidene-1H-thieno[3,2-d]pyrimidin-4-one
• InChI: InChI=1S/C13H11N3O2S2/c1-18-8-4-2-3-7(5-8)10-6-9-11(20-10)12(17)16(14)13(19)15-9/h2-6H,14H2,1H3,(H,15,19)
• InChI Key: VTIBGLYLQREESJ-UHFFFAOYSA-N
• SMILES: COC1=CC=CC(=C1)C2=CC3=C(S2)C(=O)N(C(=S)N3)N

Description

3-amino-6-(3-methoxyphenyl)-2-sulfanylthieno[3,2-d]pyrimidin-4(3H)-one is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in medicinal chemistry. This compound is a thienopyrimidine derivative that exhibits a unique pharmacological profile, making it a promising candidate for the development of new drugs. In

Scientific Research Applications

3-amino-6-(3-methoxyphenyl)-2-sulfanylthieno[3,2-d]pyrimidin-4(3H)-one has been the subject of several scientific research studies due to its potential applications in medicinal chemistry. This compound has been shown to exhibit anti-inflammatory, antitumor, and antimicrobial activities. It has also been studied for its potential as a therapeutic agent for the treatment of various diseases, including cancer, Alzheimer's disease, and diabetes.

Mechanism of Action

The mechanism of action of 3-amino-6-(3-methoxyphenyl)-2-sulfanylthieno[3,2-d]pyrimidin-4(3H)-one is not fully understood. However, it is believed that this compound exerts its pharmacological effects by inhibiting various enzymes and signaling pathways involved in disease progression. For example, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
3-amino-6-(3-methoxyphenyl)-2-sulfanylthieno[3,2-d]pyrimidin-4(3H)-one has been shown to exhibit several biochemical and physiological effects. In vitro studies have demonstrated that this compound can induce apoptosis, inhibit cell proliferation, and reduce the production of inflammatory cytokines. In vivo studies have also shown that this compound can reduce tumor growth and improve cognitive function in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-amino-6-(3-methoxyphenyl)-2-sulfanylthieno[3,2-d]pyrimidin-4(3H)-one in lab experiments is its unique pharmacological profile. This compound exhibits a broad range of activities, making it a promising candidate for the development of new drugs. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the study of 3-amino-6-(3-methoxyphenyl)-2-sulfanylthieno[3,2-d]pyrimidin-4(3H)-one. One potential direction is the development of new drugs based on this compound. Researchers could explore the structure-activity relationship of this compound to identify more potent derivatives. Another potential direction is the investigation of this compound's potential as a therapeutic agent for the treatment of various diseases. Researchers could conduct more in vivo studies to determine the safety and efficacy of this compound in animal models. Finally, researchers could explore the use of this compound in combination with other drugs to enhance its pharmacological effects.

Synthesis Methods

The synthesis of 3-amino-6-(3-methoxyphenyl)-2-sulfanylthieno[3,2-d]pyrimidin-4(3H)-one involves the reaction of 3-methoxybenzaldehyde with thiourea in the presence of ammonium acetate to yield 3-(3-methoxyphenyl)-1,3-thiazolidine-2-thione. This intermediate is then reacted with 2-bromo-6-chloropyrimidine in the presence of potassium carbonate to yield the final product.